Cas no 1495939-85-9 (4-(Azetidin-3-yl)-4H-1,2,4-triazole)
1495939-85-9 structure
Product Name:4-(Azetidin-3-yl)-4H-1,2,4-triazole
CAS No:1495939-85-9
MF:C5H8N4
MW:124.14381980896
CID:2106483
PubChem ID:66188209
Update Time:2023-08-03
4-(Azetidin-3-yl)-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-azetidinyl)-4H-1,2,4-Triazole
- 4-(Azetidin-3-yl)-4H-1,2,4-triazole
-
- Inchi: 1S/C5H8N4/c1-5(2-6-1)9-3-7-8-4-9/h3-6H,1-2H2
- InChI Key: DWZJWIDNFQMBAS-UHFFFAOYSA-N
- SMILES: N1CC(C1)N1C=NN=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 95.1
- Topological Polar Surface Area: 42.7
4-(Azetidin-3-yl)-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A243491-100mg |
4-(azetidin-3-yl)-4h-1,2,4-triazole |
1495939-85-9 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A243491-500mg |
4-(azetidin-3-yl)-4h-1,2,4-triazole |
1495939-85-9 | 500mg |
$ 390.00 | 2022-06-08 | ||
| TRC | A243491-1g |
4-(azetidin-3-yl)-4h-1,2,4-triazole |
1495939-85-9 | 1g |
$ 615.00 | 2022-06-08 | ||
| Alichem | A449037923-5g |
4-(Azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 97% | 5g |
1,100.01 USD | 2021-06-15 | |
| Chemenu | CM285892-1g |
4-(Azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 95%+ | 1g |
$323 | 2023-03-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10113-10g |
4-(azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 95% | 10g |
$1450 | 2023-09-07 | |
| Enamine | EN300-1223513-0.05g |
4-(azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 0.05g |
$683.0 | 2023-07-09 | ||
| Enamine | EN300-1223513-0.1g |
4-(azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 0.1g |
$715.0 | 2023-07-09 | ||
| Enamine | EN300-1223513-0.25g |
4-(azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 0.25g |
$748.0 | 2023-07-09 | ||
| Enamine | EN300-1223513-0.5g |
4-(azetidin-3-yl)-4H-1,2,4-triazole |
1495939-85-9 | 0.5g |
$781.0 | 2023-07-09 |
4-(Azetidin-3-yl)-4H-1,2,4-triazole Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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